Cas no 1416438-32-8 (4-Amino-1-(3-chlorophenyl)pyrimidin-2(1H)-one)

• Product Name: 4-Amino-1-(3-chlorophenyl)pyrimidin-2(1H)-one
• CAS No: 1416438-32-8
• MF: C₁₀H₈ClN₃O
• MW: 221.643020629883
• CID: 4817579
• Update Time: 2025-05-19

4-Amino-1-(3-chlorophenyl)pyrimidin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 4-AMINO-1-(3-CHLOROPHENYL)PYRIMIDIN-2(1H)-ONE
• 4-Amino-1-(3-chlorophenyl)pyrimidin-2(1H)-one

• Inchi： 1S/C10H8ClN3O/c11-7-2-1-3-8(6-7)14-5-4-9(12)13-10(14)15/h1-6H,(H2,12,13,15)
• InChI Key： UHTLOVMGISARMX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C(N=C(C=C1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 327
• XLogP3: 1.1
• Topological Polar Surface Area: 58.7

Additional information on 4-Amino-1-(3-chlorophenyl)pyrimidin-2(1H)-one

4-Amino-1-(3-chlorophenyl)pyrimidin-2(1H)-one: A Comprehensive Overview

4-Amino-1-(3-chlorophenyl)pyrimidin-2(1H)-one (CAS No: 1416438-32-8) is a fascinating compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, with its unique structural features and versatile applications, has become a focal point for researchers exploring novel chemical entities and their potential uses in drug development and advanced materials.

The molecular structure of 4-Amino-1-(3-chlorophenyl)pyrimidin-2(1H)-one is characterized by a pyrimidine ring system, which is a six-membered heterocyclic aromatic compound containing two nitrogen atoms. The presence of an amino group (-NH₂) at the 4-position and a chlorophenyl substituent at the 1-position introduces significant electronic and steric effects, making this compound highly reactive and amenable to various chemical transformations. The CAS number 1416438-32-8 uniquely identifies this compound in chemical databases worldwide, ensuring precise referencing in scientific literature and industrial applications.

Recent studies have highlighted the potential of 4-Amino-1-(3-chlorophenyl)pyrimidin-2(1H)-one as a precursor for synthesizing bioactive molecules. Researchers have demonstrated that this compound can undergo nucleophilic substitution, condensation reactions, and other transformations to yield derivatives with promising pharmacological properties. For instance, its ability to form hydrogen bonds and engage in π-interactions makes it an attractive candidate for designing ligands targeting specific biological receptors or enzymes.

In the context of drug discovery, 4-Amino-1-(3-chlorophenyl)pyrimidin-2(1H)-one has been explored as a scaffold for developing inhibitors of kinases, proteases, and other therapeutic targets. Computational studies using molecular docking techniques have revealed that this compound can bind effectively to active sites of key enzymes involved in diseases such as cancer and neurodegenerative disorders. These findings underscore its potential as a lead molecule for further optimization into clinically relevant drugs.

Beyond pharmacology, 4-Amino-1-(3-chlorophenyl)pyrimidin-2(1H)-one has also found applications in materials science. Its aromaticity and ability to form extended conjugated systems make it a valuable component in the synthesis of organic semiconductors and functional polymers. Recent advancements in thin-film transistor technology have leveraged the electronic properties of this compound to develop devices with improved performance metrics.

The synthesis of 4-Amino-1-(3-chlorophenyl)pyrimidin-2(1H)-one typically involves multi-step processes that require careful control over reaction conditions. Common methods include condensation reactions between appropriate amino derivatives and chloroaromatic precursors under acidic or basic conditions. Researchers have optimized these protocols to achieve high yields and purity levels, ensuring the reliability of the compound for downstream applications.

In terms of physical properties, 4-Amino-1-(3-chlorophenyl)pyrimidin-2(1H)-one exhibits a melting point of approximately 250°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethanol facilitates its use in various chemical reactions. Spectroscopic analyses (UV-vis, IR, NMR) have provided detailed insights into its electronic structure and intermolecular interactions, further aiding its characterization and application.

Looking ahead, the versatility of 4-Amino-1-(3-chlorophenyl)pyrimidin-2(1H)-one presents numerous opportunities for innovation across diverse scientific domains. Its role as a building block for advanced materials and bioactive molecules positions it as a key player in future research endeavors. As ongoing studies continue to uncover new facets of its chemistry and functionality, this compound is poised to make significant contributions to both academic research and industrial applications.